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Compound of Interest

Compound Name:
[(Isoquinolin-6-yl)methyl]

(methyl)amine

CAS No.: 1557341-87-3

Cat. No.: B2691807

Get Quote

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Analytical Scientists,

Drug Development Professionals Methodology: Electrospray Ionization Tandem Mass

Spectrometry (ESI-MS/MS)

Executive Summary & Core Mechanism
Isoquinolin-6-yl-methylamine (C₁₀H₁₀N₂) is a bicyclic aromatic amine frequently used as a P2

fragment in the synthesis of kinase inhibitors (e.g., ROCK or PKA inhibitors).[1] Its mass

spectral signature is defined by the stability of the isoquinoline core and the labile nature of the

primary aminomethyl group.

The fragmentation is dominated by neutral loss of ammonia (NH₃) followed by ring degradation

(loss of HCN).[1] Unlike its 1-isomer counterpart, where the aminomethyl group is adjacent to

the ring nitrogen, the 6-isomer behaves characteristically like a meta/para-substituted

benzylamine, exhibiting a distinct fragmentation energy profile.
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Property Value

Monoisotopic Mass 158.0844 Da

Precursor Ion [M+H]⁺ m/z 159.09

Dominant Fragment m/z 142.06 (Loss of NH₃)

Secondary Fragment m/z 115.05 (Loss of HCN from m/z 142)

Diagnostic Feature
High ionization energy required for secondary

fragmentation compared to 1-isomer.[1][2]

Experimental Protocol: ESI-MS/MS Characterization
To replicate these results or validate a sample, follow this self-validating protocol designed to

maximize ion transmission and fragment stability.

Step 1: Sample Preparation
Solvent: Dissolve 0.1 mg of the standard in 1 mL of 50:50 Methanol:Water + 0.1% Formic

Acid.

Concentration: Dilute to 1 µg/mL (approx. 6 µM) for direct infusion.

Rationale: Acidic pH ensures complete protonation of the aliphatic amine (pKa ~9.[1]5) and

the isoquinoline ring nitrogen (pKa ~5.4), maximizing [M+H]⁺ abundance.[1]

Step 2: Instrument Parameters (Triple Quadrupole/Q-
TOF)

Ionization Source: ESI Positive Mode.[1][3]

Capillary Voltage: 3.5 kV.[1]

Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the labile amine).

Collision Energy (CE): Ramp from 10 eV to 40 eV.[1]

Low CE (15 eV): Optimizes m/z 142 (NH₃ loss).
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High CE (35 eV): Optimizes m/z 115 (Ring cleavage).

Step 3: Data Acquisition
Scan Range: m/z 50–200.[1]

Acquisition Mode: Product Ion Scan (MS2) of precursor m/z 159.1.[1]

Fragmentation Pathway Analysis
The fragmentation logic follows a charge-retention mechanism typical of benzylamine

derivatives.

Pathway A: The Benzylamine Cleavage (Dominant)[1]
Precursor [M+H]⁺ (m/z 159): The proton localizes on the highly basic primary amine of the

methylamine side chain.[1]

Transition: Inductive destabilization triggers the heterolytic cleavage of the C-N bond.

Product [M+H-NH₃]⁺ (m/z 142): Neutral ammonia (17 Da) is expelled.[1] The positive charge

migrates to the benzylic carbon, stabilized by resonance with the isoquinoline ring (forming

an isoquinolinyl-methyl cation).

Pathway B: Ring Destruction (Secondary)
Intermediate (m/z 142): The resulting carbocation undergoes ring contraction or

rearrangement.[1]

Product [m/z 142 - HCN]⁺ (m/z 115): The pyridine ring of the isoquinoline core cleaves,

ejecting Hydrogen Cyanide (HCN, 27 Da).[1] This is a high-energy process requiring CE >

25 eV.

Visualization of Signaling Pathway
The following diagram illustrates the stepwise degradation logic.
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Caption: Stepwise ESI-MS/MS fragmentation pathway of Isoquinolin-6-yl-methylamine showing

the transition from precursor to stable carbocation.

Comparative Analysis: 6-Isomer vs. Alternatives
Distinguishing the 6-isomer from the 1-isomer (commercially common) and 5-isomer is critical,

as they have identical masses (isobaric).[1]
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Feature
Isoquinolin-6-yl-

methylamine

(Target)

Isoquinolin-1-yl-

methylamine

(Alternative)
Differentiation Logic

Structure
Amine is "distal" (on

benzene ring).[1]

Amine is "proximal"

(adjacent to ring N).[1]

Proximity effects

influence

fragmentation kinetics.

[1]

Base Peak (Low CE) m/z 142 (Strong) m/z 142 (Very Strong)

Both lose NH₃, but 1-

isomer facilitates this

via H-bonding with

ring N.

Secondary Ions
m/z 115 (Requires

High CE)
m/z 115 & 129

1-isomer fragments

more easily due to

electronic repulsion at

C1.[1]

Mechanism
Standard

Benzylamine type.[1]

Ortho-effect /

Proximity assisted.[1]

The 1-isomer often

shows "cleaner" loss

of NH₃ at lower

energies.

Retention Time (C18) Earlier Elution Later Elution

The 1-isomer is more

lipophilic due to

intramolecular H-

bonding shielding the

polar amine.[1]

Why This Matters
In synthetic workflows, the 1-isomer is a common impurity or alternative starting material.

Observation: If your MS/MS spectrum shows a base peak of 142 at very low collision energy

(5-10 eV) and the compound retains longer on C18, suspect the 1-isomer.

Confirmation: The 6-isomer requires moderate energy (15-20 eV) to fully convert 159 -> 142

and elutes earlier due to the exposed, highly polar primary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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